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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazard
information for 2-Fluoro-5-iodobenzaldehyde (CAS No. 146137-76-0). The information is
compiled from various safety data sheets and chemical databases to assist researchers,
scientists, and drug development professionals in the safe handling, storage, and use of this
compound.

Chemical and Physical Properties

This table summarizes the key chemical and physical properties of 2-Fluoro-5-

iodobenzaldehyde.
Property Value Source(s)
CAS Number 146137-76-0 [1][2]
Molecular Formula C7H4FIO [1][3]
Molecular Weight 250.01 g/mol [1112][3]

White to cream to pale yellow
Appearance [4]
crystals or powder

Melting Point 45-48 °C [2]

Synonyms 5-lodo-2-fluorobenzaldehyde [11[3]
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Hazard Identification and Classification

2-Fluoro-5-iodobenzaldehyde is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The following
tables detail its classification and associated hazard statements.

SHS H | Classificati

Hazard Class Category Source(s)
Acute Toxicity, Oral 3 [11[3]
Skin Irritation 2 [1][3]
Serious Eye Irritation 2A [11[3]

Specific Target Organ Toxicity ) o
) 3 (Respiratory tract irritation) [1][3]
(Single Exposure)

GHS Label Elements
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Element Description Source(s)
Pictogram [315]
Signal Word Danger [1][2]13]

H301: Toxic if swallowed.[1][2]
[3] H315: Causes skin
irritation.[1][2][3] H319: Causes

serious eye irritation.[1][2][3]

Hazard Statements

H335: May cause respiratory
irritation.[1][2][3]

Precautionary Statements P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[3][5] P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P271: Use only
outdoors or in a well-ventilated
area. P280: Wear protective
gloves/eye protection/face
protection. P301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[3][5]
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[2] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][3] P312:
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Call a POISON CENTER or
doctor/physician if you feel
unwell. P330: Rinse mouth.[2]
P332+P313: If skin irritation
occurs: Get medical
advice/attention. P337+P313:
If eye irritation persists: Get
medical advice/attention.
P362: Take off contaminated
clothing and wash before
reuse. P403+P233: Store in a
well-ventilated place. Keep
container tightly closed. P405:
Store locked up. P501:
Dispose of contents/container
to an approved waste disposal
plant.

Toxicological Information

While specific toxicological studies for 2-Fluoro-5-iodobenzaldehyde are not readily available
in the public domain, the hazard classifications suggest the following toxicological profile. One

safety data sheet explicitly states that the chemical, physical, and toxicological properties have
not been thoroughly investigated.[3]

o Acute Oral Toxicity: The classification as "Toxic if swallowed" (Category 3) indicates that this
substance has a relatively low lethal dose when ingested.

» Skin Irritation: It is expected to cause skin irritation upon direct contact.
o Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.

o Respiratory Irritation: Inhalation of dust or fumes may cause irritation to the respiratory tract.

Experimental Protocols (General Methodologies)
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Detailed experimental protocols for 2-Fluoro-5-iodobenzaldehyde are not publicly available.
However, the hazard classifications are typically determined using standardized
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals. The following are general
descriptions of the likely experimental protocols that would be used to assess the hazards of a
substance like 2-Fluoro-5-iodobenzaldehyde.

Acute Oral Toxicity (Likely based on OECD Guideline
423)

¢ Objective: To determine the acute oral toxicity of a substance.

» Methodology: A stepwise procedure is used with a small number of animals (typically rats). A
starting dose is administered to a single animal. Depending on the outcome (survival or
death), the dose for the next animal is adjusted up or down. This process is repeated until
the lethal dose range is determined. Observations of the animals' health and behavior are
recorded for a specified period.

Skin Irritation (Likely based on OECD Guideline 404)

» Objective: To assess the potential of a substance to cause skin irritation.

» Methodology: A small amount of the test substance is applied to a shaved patch of skin on
an animal (typically a rabbit). The application site is then covered with a gauze patch. The
patch is removed after a set period, and the skin is evaluated for signs of irritation (redness,

swelling) at various time points.

Serious Eye Irritation (Likely based on OECD Guideline
405)

» Objective: To determine the potential of a substance to cause serious eye irritation or
damage.

o Methodology: A small amount of the substance is instilled into the conjunctival sac of one
eye of an animal (typically a rabbit). The other eye serves as a control. The eyes are
examined for signs of irritation (redness, swelling, corneal opacity) at specific intervals after
application.
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Logical Workflow for Chemical Hazard Assessment

The following diagram illustrates a typical workflow for identifying and classifying the hazards of
a chemical substance.

Hazard ldentification & Risk Assessment Workflow

Gather Existing Information
(Literature, Databases, (Q)SAR)

Toxicological Hazard Assessment

Physicochemical Properties Assessment

If inconclusive or require

Click to download full resolution via product page
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Caption: A flowchart illustrating the general process for chemical hazard identification and risk
assessment.

Safe Handling and Storage

e Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and
eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

First-Aid Measures

« |If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Move the person into fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter the environment.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users should always consult the official Safety Data Sheet (SDS)
provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b129801?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

e 2. 0ecd.org [oecd.org]
» 3. oecd.org [oecd.org]

e 4. capotchem.cn [capotchem.cn]

o 5. files.chemicalwatch.com [files.chemicalwatch.com]

 To cite this document: BenchChem. [2-Fluoro-5-iodobenzaldehyde: A Technical Safety and
Hazard Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129801#2-fluoro-5-iodobenzaldehyde-safety-data-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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